B1575029 Melanoma-associated antigen C2 (43-57)

Melanoma-associated antigen C2 (43-57)

Cat. No. B1575029
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Melanoma-associated antigen C2

Scientific Research Applications

Tumor-Specific Antigenic Peptides

MAGE-C2 is significant in the context of melanoma and other cancers. It has been identified as encoding tumor-specific antigenic peptides recognized by cytolytic T lymphocytes (CTLs). These peptides are promising targets for cancer immunotherapy due to their specificity and potential for eliciting a strong immune response against cancer cells (Ma et al., 2004).

Marker for Seminoma

MAGE-C2 has been identified as a sensitive and novel marker for seminoma, a type of testicular germ cell tumor. Its expression in seminoma but not in embryonal carcinomas highlights its potential role in the differential diagnosis of testicular germ cell tumors (Bode et al., 2011).

Role in Cell Survival and Resistance to Apoptosis

Studies have shown that high expression of MAGE-C2 plays a crucial role in the survival of adapted suspension cells, which are used to study circulating tumor cells (CTCs). MAGE-C2 maintains the expression of activated STAT3, which is crucial for preventing apoptotic cell death in these cells (Park et al., 2021).

Immunotherapy Applications

MAGE-C2 has been explored in the context of immunotherapy for melanoma patients. Peptides derived from MAGE-C2, among other antigens, have been used to pulse dendritic cells for vaccination, showing promise in treating metastatic melanoma (Nestle et al., 1998).

Prognostic Factor in Triple-Negative Breast Cancer

Research indicates that high expression of MAGE-C2 may serve as an independent prognostic factor for patients with triple-negative breast cancer, being closely associated with lymph node status, TNM stage, and lymphovascular invasion (Zhao et al., 2016).

properties

Product Name

Melanoma-associated antigen C2 (43-57)

sequence

SSTLYLVFSPSSFST

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Melanoma-associated antigen C2 (43-57)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.